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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine

CAS No.: 1782399-94-3

Cat. No.: B3110092

Get Quote

Executive Summary
5-Methoxy-2-methylpyrimidine (CAS: 1782399-94-3) is a functionalized pyrimidine scaffold

increasingly utilized in fragment-based drug discovery (FBDD). Its physicochemical profile is

defined by a balance between the hydrophilic pyrimidine core and lipophilic substituents

(methyl and methoxy groups).

Current computational consensus places the LogP of this molecule in the range of 0.35 – 0.55,

indicating moderate polarity. This guide details the computational derivation of this value,

contrasts it with structural analogs, and provides validated experimental protocols for empirical

verification.

Physicochemical Profile & Structural Analysis
Molecule Identification[1][2]

IUPAC Name: 5-Methoxy-2-methylpyrimidine[1]

CAS Number: 1782399-94-3[2]
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Molecular Formula:

[2][3]

Molecular Weight: 124.14 g/mol [2][3]

SMILES:COc1cnc(C)nc1

Structural Determinants of Lipophilicity
The lipophilicity of 5-Methoxy-2-methylpyrimidine is governed by the competition between its

electron-deficient heteroaromatic ring and its electron-donating substituents.

Pyrimidine Core (Hydrophilic Anchor): The 1,3-diazine ring is inherently polar (LogP

-0.40) due to the lone pairs on the nitrogen atoms, which serve as hydrogen bond acceptors.

2-Methyl Group (Lipophilic Modulator): The addition of a methyl group at the C2 position

sterically shields the nitrogen region slightly and adds hydrophobicity (+0.5 LogP increment).

5-Methoxy Group (Electronic/Lipophilic Effect): The C5 position of pyrimidine is the least

electron-deficient. A methoxy group here acts as an electron donor (resonance), slightly

increasing basicity compared to the parent ring, while contributing a small lipophilic

increment (approx +0.05 to +0.2 depending on solvation effects).

Ionization and LogD
Unlike LogP, which refers to the neutral species, LogD (Distribution Coefficient) accounts for

pH. Pyrimidines are weak bases.

Predicted pKa:

2.5 – 3.0 (Conjugate acid).

Physiological State: At blood pH (7.4), the molecule exists almost exclusively in its neutral

form (

). Therefore, LogD

LogP.
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Computational Lipophilicity Prediction[6][7]
To derive a robust consensus value without direct experimental data, we utilize a "Triangulation

Method" comparing the target molecule against validated analogs and multiple algorithms.

Comparative Analog Analysis
The following table contrasts 5-Methoxy-2-methylpyrimidine with structurally similar

heterocycles to bracket the expected LogP range.

Compound Structure
Experimental
XLogP3

Shift vs. Target

Pyrimidine Unsubstituted core -0.40

Target is more

lipophilic (+Me,

+OMe)

2-Methylpyrimidine 2-Me analog 0.13
Target has +OMe

(slight increase)

2-Methoxy-5-

methylpyrazine
Isomer (1,4-diazine) 0.40

Very close electronic

analog

5-Methoxy-2-

methylpyridine
1-nitrogen analog 1.20

Target is more polar (2

nitrogens)

Algorithm-Based Prediction
We apply three distinct QSAR (Quantitative Structure-Activity Relationship) methodologies:

Atom-Additive (XLogP3): Sums contributions of single atoms and correction factors.

Fragment-Based (WLogP): Sums contributions of defined substructures (e.g., -OCH3, -

CH3).

Topological (MLogP): Uses molecular connectivity indices.

Predicted Values Table:
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Method Predicted Value Notes

XLogP3 0.42
High confidence; correlates

well with small heterocycles.

WLogP 0.38
Fragment methods often

underestimate ortho-shielding.

Consensus LogP 0.40 ± 0.1
Recommended Value for

Design

Prediction Workflow Visualization
The following diagram outlines the logic flow used to arrive at the consensus LogP.

Input: 5-Methoxy-2-methylpyrimidine
(SMILES: COc1cnc(C)nc1)

Analog Analysis
(Pyrazine/Pyridine comparison)

Atom-Additive Model
(XLogP3)

Fragment-Based Model
(WLogP)

Range: 0.3 - 0.5 Value: 0.42 Value: 0.38

FINAL CONSENSUS LogP
~ 0.40

Click to download full resolution via product page

Figure 1: Computational workflow combining analog benchmarking and QSAR algorithms to

derive the consensus LogP.

Experimental Validation Protocols
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For drug development applications requiring regulatory submission, predicted values must be

validated. Below are two industry-standard protocols tailored for pyrimidine derivatives.

Protocol A: Shake-Flask Method (OECD 107)
The "Gold Standard" for direct partition coefficient measurement.

Prerequisites:

Phases: n-Octanol and Water (pre-saturated with each other for 24h).

Detection: UV-Vis Spectrophotometry (Pyrimidine

nm).

Step-by-Step Methodology:

Preparation: Dissolve 10 mg of 5-Methoxy-2-methylpyrimidine in 10 mL of pre-saturated n-

octanol (Stock Solution).

Partitioning: In a glass vial, combine 5 mL of Stock Solution with 5 mL of pre-saturated water.

Equilibration: Vortex vigorously for 5 minutes. Centrifuge at 3000 rpm for 10 minutes to

ensure complete phase separation.

Sampling: Carefully remove aliquots from both the upper (octanol) and lower (water) phases.

Quantification: Measure UV absorbance of both phases against their respective blanks.

Calculation:

Protocol B: RP-HPLC Estimation (OECD 117)
High-throughput method utilizing retention time correlation.

Principle: Lipophilicity correlates linearly with the logarithm of the capacity factor (

) on a C18 column.
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Instrument Setup:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 5

m).

Mobile Phase: Isocratic Methanol/Water (60:40 v/v) buffered to pH 7.4 (Ammonium Acetate).

Note: pH 7.4 ensures the neutral species is measured.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.[4]

Workflow:

Calibration: Inject a mixture of 5 reference standards with known LogP values (e.g.,

Acetophenone, Benzene, Toluene).

Regression: Plot

vs. Known LogP to generate a calibration curve (

).

(Where

is retention time and

is dead time using Uracil).

Measurement: Inject 5-Methoxy-2-methylpyrimidine and record

.

Derivation: Calculate LogP using the linear regression equation from step 2.

Experimental Logic Diagram
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Sample:
5-Methoxy-2-methylpyrimidine Select Method

Shake-Flask (OECD 107)
Direct PartitioningHigh Accuracy

RP-HPLC (OECD 117)
Retention Correlation

High Throughput

LogP = log(Coct/Cw)

LogP derived from
Calibration Curve

Click to download full resolution via product page

Figure 2: Decision matrix for selecting the appropriate validation protocol.

Implications for Drug Discovery[9][10]
ADME Properties
With a consensus LogP of 0.40, 5-Methoxy-2-methylpyrimidine exhibits:

High Water Solubility: The low LogP (< 1.0) suggests excellent aqueous solubility, minimizing

formulation challenges.

Lipinski Compliance: Fully compliant with the Rule of 5 (LogP < 5, MW < 500).

Blood-Brain Barrier (BBB) Penetration
Permeability: While the LogP is below the optimal range for passive CNS entry (typically

LogP 2.0 – 3.5), the molecule's low molecular weight (124 Da) and small polar surface area

(TPSA

40

) may allow for moderate diffusion.

Efflux: As a small, neutral molecule, it is less likely to be a substrate for P-gp efflux pumps

compared to larger, more lipophilic analogs.

Fragment-Based Design
This scaffold serves as an ideal "polar core." In FBDD, starting with a fragment of LogP
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0.4 allows medicinal chemists to add lipophilic side chains (phenyls, alkyls) to increase potency
without exceeding the lipophilicity ceiling (LogP > 5) in the final drug candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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